N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-7-methoxybenzofuran-2-carboxamide
Overview
Description
N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-7-methoxybenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H15N3O4S and its molecular weight is 381.41. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-7-methoxybenzofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-7-methoxybenzofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Discovery
The compound, which contains a 1,2,4-oxadiazole ring, is frequently encountered in active pharmaceutical ingredients with various therapeutic focuses . It could potentially be used in the discovery of new drugs.
Treatment of Duchenne Muscular Dystrophy
Compounds with a 1,2,4-oxadiazole ring, such as ataluren, are used for the treatment of Duchenne muscular dystrophy . This suggests that our compound could potentially be used in similar treatments.
Hypertension Medication
Azilsartan, another compound with a 1,2,4-oxadiazole ring, is applied for hypertension medication . This indicates a potential application of our compound in the treatment of hypertension.
Parkinson’s Disease Therapy
Opicapone, which also contains a 1,2,4-oxadiazole ring, was approved as adjunctive therapy of Parkinson’s disease . This suggests a potential use of our compound in Parkinson’s disease therapy.
Cancer Therapy
Some 1,2,4-oxadiazole derivatives were recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy . This indicates a potential application of our compound in cancer therapy.
Development of Energetic Materials
These heterocycles were utilized for the development of energetic materials . This suggests a potential use of our compound in the development of such materials.
Development of Fluorescent Dyes
1,2,4-oxadiazoles have been used in the development of fluorescent dyes . This indicates a potential application of our compound in the development of fluorescent dyes.
Insecticides
1,2,4-oxadiazoles can also be used as insecticides . This suggests a potential use of our compound in the development of insecticides.
Mechanism of Action
Target of Action
It is known that 1,2,4-oxadiazole derivatives, a key structural component of this compound, have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy . They have also been identified as agents for treatment of age-related diseases , antimicrobials , and Sirtuin 2 inhibitors .
Mode of Action
Based on the known actions of similar 1,2,4-oxadiazole derivatives, it can be inferred that this compound may interact with its targets, leading to inhibition or modulation of their activity .
Biochemical Pathways
Given the known actions of similar 1,2,4-oxadiazole derivatives, it is likely that this compound may affect pathways related to carbonic anhydrase activity, sirtuin 2 activity, and antimicrobial activity .
Result of Action
Based on the known actions of similar 1,2,4-oxadiazole derivatives, it can be inferred that this compound may lead to inhibition or modulation of target proteins, potentially leading to therapeutic effects .
properties
IUPAC Name |
N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-7-methoxy-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O4S/c1-24-13-4-2-3-11-9-14(25-15(11)13)18(23)20-12-7-8-27-16(12)19-21-17(22-26-19)10-5-6-10/h2-4,7-10H,5-6H2,1H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMYXEJXHRDQJTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NC3=C(SC=C3)C4=NC(=NO4)C5CC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-7-methoxybenzofuran-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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